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Compound of Interest

Compound Name: Dihydrofolic acid

Cat. No.: B1670598

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals who handle Dihydrofolic acid. Adherence to these
procedures is critical to ensure personal safety and proper disposal.

Dihydrofolic acid is a metabolite of folic acid and an intermediate in the biosynthesis of
purines and pyrimidines.[1] While essential in biochemical research, it is classified as a
hazardous substance that can cause skin, eye, and respiratory irritation.[2][3] Therefore, strict
adherence to safety protocols is mandatory.

Hazard Identification and Classification

Properly understanding the hazards associated with Dihydrofolic acid is the first step in safe
handling. The following table summarizes its classification according to the Globally
Harmonized System (GHS).
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Hazard Class Hazard Statement Signal Word Pictogram
Skin Irritation H315: Causes skin )
L Warning GHSO07
(Category 2) irritation[2]
Eye Irritation H319: Causes serious .
o Warning GHSO07
(Category 2A) eye irritation[2]

Specific target organ

toxicity — Single
H335: May cause ]
exposure (Category ) o Warning GHSO07
) respiratory irritation[2]
3), Respiratory tract

irritation

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are paramount to prevent
exposure. The following table outlines the minimum PPE requirements for handling
Dihydrofolic acid.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile, butyl, or
polychloroprene rubber gloves
are suitable.[3] Always inspect
gloves for signs of degradation
before use and replace them

immediately if contaminated.[3]

Eyes/Face

Safety glasses with side

shields or Chemical goggles

In situations with a high risk of
splashing, a face shield should

be worn in addition to goggles.

[4]

Body

Laboratory coat or

Impermeable gown

Along-sleeved, impermeable
gown that closes in the back is
required.[5] A PVC apron can

provide additional protection.

[3]

Respiratory

N95 respirator or higher

A respirator is necessary when
handling the powder form of
Dihydrofolic acid or when dust
may be generated. All
respirator use must be in
accordance with a
documented institutional safety

plan.

Operational Plan: Step-by-Step Handling Procedure

This section provides a procedural workflow for the safe handling of Dihydrofolic acid in a

laboratory setting.
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Preparation
- Assemble all necessary materials
- Don appropriate PPE
- Ensure fume hood is operational

Proceed with caution

Weighing
- Handle solid Dihydrofolic acid in a fume hood
- Use anti-static measures
- Minimize dust generation

Careful transfer

Dissolution
- Add Dihydrofolic acid to the solvent slowly
- Keep the container closed when not in use
- Dihydrofolic acid solutions are light-sensitive and degrade rapidly

Use immediately

Experimental Use
- Conduct all procedures within the fume hood
- Avoid all personal contact, including inhalation

Post-procedure

Decontamination & Cleanup
- Decontaminate all surfaces and equipment
- Wash hands thoroughly after handling

Final step

Waste Disposal
- Segregate waste into appropriate containers
- Follow institutional and regulatory guidelines for disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Dihydrofolic Acid.

Disposal Plan
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Proper disposal of Dihydrofolic acid and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Segregation: Do not mix Dihydrofolic acid waste with other chemical waste unless explicitly
permitted by your institution's safety protocols.

» Containers: Use clearly labeled, sealed containers for all Dihydrofolic acid waste, including
contaminated PPE and cleaning materials.

e Regulations: All waste must be handled and disposed of in accordance with local, state, and
federal regulations.[3] Do not dispose of Dihydrofolic acid in household garbage or down
the drain.[2]

o Empty Containers: Handle uncleaned, empty containers as you would the product itself, as
they may contain hazardous residues.[3]

Emergency Procedures: Spills and Exposure
In the event of a spill or personal exposure, immediate and appropriate action is critical.
Spill Response:
e Minor Spills:
o Alert others in the immediate area.
o Wearing appropriate PPE, clean up the spill immediately.[3]
o Avoid breathing in dust.[3]
o Collect all contaminated materials in a sealed container for proper disposal.
e Major Spills:
o Evacuate the area immediately.

o Alert your institution's emergency response team.[3]
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o Provide them with the location and nature of the hazard.[3]

First-Aid Measures:

 Inhalation: Move the affected person to fresh air. Seek medical attention if you feel unwell.

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
thoroughly with soap and water.[2] If skin irritation occurs, seek medical advice.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[2] Remove contact lenses if present and easy to do so. Continue rinsing. If
eye irritation persists, get medical advice/attention.

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[6]

Always have the Safety Data Sheet (SDS) readily available for emergency responders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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